Cas no 878612-93-2 (2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carboxylic acid)

• Product Name: 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carboxylic acid
• CAS No: 878612-93-2
• MF: C₁₃H₁₃ClO₂S
• MW: 268.759121656418
• CID: 5232779
• Update Time: 2026-03-08

2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid, 2-[(4-chlorophenyl)thio]-
• 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carboxylic acid

• Inchi： 1S/C13H13ClO2S/c14-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)13(15)16/h5-8H,1-4H2,(H,15,16)
• InChI Key： KODGBPFDNNPAEA-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCCC=1SC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carboxylic acid

Introduction to 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carboxylic Acid (CAS No. 878612-93-2)

2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carboxylic acid, with the chemical formula C₁₃H₁₃ClO₂S, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its unique structural features, which include a cyclohexene ring substituted with a sulfanyl group and a carboxylic acid moiety, as well as a chlorophenyl group. The presence of these functional groups makes it a promising candidate for further investigation in various biological and chemical applications.

The CAS number 878612-93-2 is a unique identifier for this compound, ensuring accurate referencing in scientific literature and databases. This compound has been studied for its potential applications in drug discovery, particularly due to its ability to interact with biological targets in novel ways. The sulfanyl group and carboxylic acid moiety are key functional groups that contribute to the compound's reactivity and solubility, making it suitable for further chemical modifications and derivatization.

Recent research has highlighted the importance of heterocyclic compounds in the development of new pharmaceuticals. The cyclohexene ring in 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carboxylic acid provides a stable scaffold for drug design, while the chlorophenyl group introduces electronic and steric effects that can influence the compound's biological activity. These structural features make it an attractive molecule for medicinal chemists seeking to develop new therapeutic agents.

In the context of modern drug discovery, the synthesis and characterization of such compounds are crucial steps in understanding their potential pharmacological properties. The sulfanyl group has been shown to enhance binding affinity to certain biological targets, while the carboxylic acid moiety can participate in hydrogen bonding interactions, further improving drug-receptor interactions. These interactions are critical for the development of drugs with high efficacy and low toxicity.

The chlorophenyl group is another important feature of this compound, as it can influence both the electronic properties of the molecule and its metabolic stability. In recent years, chlorinated aromatic compounds have been extensively studied for their role in pharmaceuticals due to their ability to modulate biological pathways effectively. The combination of these structural elements in 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carboxylic acid suggests that it may have multiple applications in drug development.

One of the most promising areas of research involving this compound is its potential use as an intermediate in the synthesis of more complex pharmaceuticals. The presence of both a sulfanyl group and a carboxylic acid moiety allows for diverse chemical modifications, enabling researchers to tailor the compound's properties for specific applications. For instance, these functional groups can be used to introduce additional binding sites or to enhance solubility, making the compound more suitable for oral or injectable formulations.

Furthermore, the cyclohexene ring provides a rigid structure that can improve the pharmacokinetic properties of derived drugs. This rigidity helps to stabilize the molecule against metabolic degradation, thereby increasing its bioavailability. In addition, the chlorophenyl group can influence the compound's distribution within the body, potentially allowing for targeted delivery to specific tissues or organs.

Recent studies have also explored the potential use of 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carboxylic acid in combination therapies. The ability of this compound to interact with multiple biological targets simultaneously makes it an excellent candidate for synergistic drug regimens. Such combinations can lead to more effective treatment outcomes while minimizing side effects associated with single-agent therapies.

The synthesis of this compound involves several key steps that must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and cyclization processes, are often employed to construct the desired molecular framework. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), is essential for confirming the structural integrity of the final product.

In conclusion, 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carboxylic acid (CAS No. 878612-93-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the sulfanyl group, carboxylic acid moiety, cyclohexene ring, and chlorophenyl group, make it an attractive candidate for further investigation. Ongoing research aims to explore its applications in drug development, particularly in areas such as oncology and inflammation management. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.